An In-depth Technical Guide to Bacteriophage VA5 and Its Host Specificity
An In-depth Technical Guide to Bacteriophage VA5 and Its Host Specificity
For Researchers, Scientists, and Drug Development Professionals
Abstract
Bacteriophage VA5 is a lytic phage with demonstrated efficacy against the marine pathogen Vibrio alginolyticus, a significant contributor to economic losses in aquaculture. This document provides a comprehensive technical overview of bacteriophage VA5, including its biological characteristics, host specificity, and detailed protocols for its characterization. The information presented is intended to support research and development efforts aimed at utilizing bacteriophages as biocontrol agents in aquaculture and other applications.
Introduction
Vibrio alginolyticus is a Gram-negative bacterium that is a major causative agent of vibriosis in various marine species, leading to significant mortality in fish, shrimp, and shellfish.[1] The increasing prevalence of antibiotic-resistant Vibrio strains necessitates the exploration of alternative therapeutic and prophylactic strategies. Bacteriophages, as natural predators of bacteria, represent a promising approach to combat these infections.[1][2] Bacteriophage VA5, isolated from seafood aquaculture water, has been identified as a potent lytic agent against V. alginolyticus.[1][2][3] This guide synthesizes the available data on VA5, offering a detailed resource for its study and potential application.
Biological Characteristics of Bacteriophage VA5
Bacteriophage VA5 is a member of the Longtaviridae family (previously identified as Siphoviridae), characterized by a long, non-contractile tail.[1][3] Its genome consists of circular double-stranded DNA with a length of 35,866 base pairs and a G+C content of 46%.[1][2][3]
Quantitative Data Summary
The key biological parameters of bacteriophage VA5 are summarized in the table below.
| Parameter | Value | Reference |
| Optimal Multiplicity of Infection (MOI) | 1 | [1][2] |
| Latent Period | 20 minutes | [1][2] |
| Outbreak (Lysis) Period | 30 minutes | [1][2] |
| Burst Size | 92.26 PFU/cell | [1][2] |
| Optimal Temperature Range | -20°C to 70°C | [1][2] |
| Optimal pH Range | 2 to 10 | [1][2] |
Host Specificity of Bacteriophage VA5
Bacteriophage VA5 exhibits a relatively broad host range, demonstrating lytic activity against several bacterial strains.[1][2][3] Its primary host is Vibrio alginolyticus.
Lytic Spectrum
The lytic activity of bacteriophage VA5 against a panel of bacterial strains is detailed in the table below.
| Bacterial Strain | Lytic Activity | Reference |
| Vibrio alginolyticus | Strong | [1] |
| Vibrio parahaemolyticus | Strong | [1] |
| Pseudomonas fluorescens | Strong | [1] |
| Vibrio harveyi | Positive | [1] |
| Vibrio scophthalmi | Positive | [1] |
| Vibrio anguillarum | Positive | [1] |
| Vibrio campbellii | Positive | [1] |
| Vibrio splendidus | Positive | [1] |
| Vibrio rotiferianus | Positive | [1] |
| Aeromonas salmonicida | Positive | [1] |
| Shewanella putrefaciens | Positive | [1] |
| Pseudomonas aeruginosa | No Lysis | [1] |
| Bacillus carbonmaggots | No Lysis | [1] |
Experimental Protocols
The following sections provide detailed methodologies for the characterization of bacteriophage VA5.
Bacteriophage Isolation and Purification
This protocol outlines the procedure for isolating bacteriophage VA5 from environmental water samples.
Materials:
-
Water samples from seafood aquaculture environments
-
Vibrio alginolyticus culture
-
Luria-Bertani (LB) broth and agar (B569324)
-
SM buffer (50 mM Tris-HCl pH 7.5, 100 mM NaCl, 8 mM MgSO₄, 0.01% gelatin)
-
0.22 µm syringe filters
-
Centrifuge and tubes
Procedure:
-
Centrifuge the water sample at 10,000 x g for 10 minutes to pellet debris.
-
Filter the supernatant through a 0.22 µm filter to remove bacteria.
-
Add the filtered supernatant to an equal volume of 2x LB broth inoculated with an early log-phase culture of V. alginolyticus.
-
Incubate overnight at 37°C with shaking.
-
Centrifuge the enriched culture at 10,000 x g for 10 minutes.
-
Filter the supernatant through a 0.22 µm filter.
-
Perform serial dilutions of the filtrate in SM buffer.
-
Use the double-layer agar method to plate the dilutions with V. alginolyticus and identify plaques.
-
Pick a single, well-isolated plaque and elute it in SM buffer.
-
Repeat the plaque purification step at least three times to ensure a pure phage stock.
Host Range Determination
This protocol describes the spot test method for assessing the lytic spectrum of bacteriophage VA5.
Materials:
-
Purified high-titer phage VA5 stock
-
Cultures of various bacterial strains to be tested
-
LB agar plates
-
Soft top agar (LB with 0.7% agar)
Procedure:
-
Prepare bacterial lawns by mixing 100 µL of an overnight culture of each test strain with 3 mL of molten soft top agar and pouring it over an LB agar plate.
-
Allow the top agar to solidify.
-
Spot 10 µL of the high-titer phage VA5 stock onto the surface of each bacterial lawn.
-
Allow the spots to dry and incubate the plates overnight at the optimal growth temperature for each bacterial strain.
-
Observe the plates for the formation of clear zones (lysis) at the spot of phage application.
One-Step Growth Curve
This protocol details the determination of the latent period and burst size of bacteriophage VA5.
Materials:
-
High-titer phage VA5 stock
-
Log-phase culture of V. alginolyticus
-
LB broth
-
Centrifuge and tubes
Procedure:
-
Infect a log-phase culture of V. alginolyticus with bacteriophage VA5 at an optimal MOI of 1.
-
Allow the phages to adsorb for 15 minutes at 37°C.
-
Centrifuge the mixture at 13,000 x g for 1 minute to pellet the infected bacteria and remove unadsorbed phages in the supernatant.
-
Resuspend the pellet in fresh, pre-warmed LB broth. This is time zero.
-
Take samples at regular intervals (e.g., every 5-10 minutes) for a total of 60-90 minutes.
-
Immediately titer the samples using the double-layer agar method to determine the plaque-forming units (PFU) per mL.
-
Plot the PFU/mL against time. The latent period is the time before the first burst of new phages, and the burst size is calculated by dividing the final phage count by the initial number of infected bacterial cells.
pH and Temperature Stability Assays
These protocols assess the stability of bacteriophage VA5 under different environmental conditions.
pH Stability:
-
Prepare a series of buffers with pH values ranging from 2 to 11.
-
Add an equal volume of high-titer phage VA5 stock to each buffer.
-
Incubate the mixtures at 37°C for 1 hour.
-
Perform serial dilutions and titer each sample to determine the remaining phage viability.
Temperature Stability:
-
Aliquot the high-titer phage VA5 stock into separate tubes.
-
Incubate each tube at a different temperature (e.g., -20°C, 4°C, 25°C, 37°C, 50°C, 60°C, 70°C) for 1 hour.
-
After incubation, immediately place the tubes on ice.
-
Titer the samples to determine the phage viability at each temperature.
Visualizations
Bacteriophage VA5 Lytic Lifecycle Workflow
The following diagram illustrates the key stages of the lytic infection cycle of bacteriophage VA5.
References
- 1. Practical Advice on the One-Step Growth Curve | Springer Nature Experiments [experiments.springernature.com]
- 2. Practical Advice on the One-Step Growth Curve - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. A Tail Fiber Protein and a Receptor-Binding Protein Mediate ICP2 Bacteriophage Interactions with Vibrio cholerae OmpU - PMC [pmc.ncbi.nlm.nih.gov]
